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Compound of Interest

Compound Name: Celesticetin

Cat. No.: B15582771

Disclaimer: A specific Safety Data Sheet (SDS) for Celesticetin (CAS: 2520-21-0) containing
detailed disposal procedures could not be located in the conducted search. The following
guidance is based on general best practices for the handling and disposal of research-grade
antibiotic compounds with unknown or incomplete hazard information. It is imperative that you
consult with your institution's Environmental Health and Safety (EHS) department before
proceeding with any disposal activities. This document should be used as a supplementary
resource to your institution's specific policies and procedures.

The proper disposal of any chemical is paramount to ensuring the safety of laboratory
personnel and protecting the environment. For a compound like Celesticetin, an antibiotic
produced by Streptomyces caelestis, a cautious and systematic approach is required in the
absence of a specific Safety Data Sheet.[1]

Initial Hazard Assessment

Given the lack of a specific SDS, a preliminary hazard assessment is the first critical step. This

involves:

» Reviewing Available Data: Celesticetin is known to be active against gram-positive
organisms and some plant pathogens.[2] Its molecular formula is C24H36N209S.[3][4]
While detailed toxicity data is not readily available in the search results, its classification as
an antibiotic suggests it should be handled with care to prevent environmental release and
the potential for contributing to antimicrobial resistance.
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» Consulting Institutional Resources: Your institution's EHS department is the primary resource
for guidance on handling and disposing of chemicals with incomplete hazard information.
They can provide specific protocols based on federal, state, and local regulations.

General Disposal Procedures for Celesticetin Waste

As a general principle, antibiotic waste, especially in concentrated forms, should be treated as
hazardous chemical waste.[5] Do not dispose of Celesticetin or its concentrated solutions
down the drain.[5]

Step 1: Segregation and Collection
» Segregate Celesticetin waste at the point of generation.[6]

o Use dedicated, properly labeled, leak-proof containers for collecting Celesticetin waste.[6]
The containers should be in good condition and compatible with the chemical.

Step 2: Waste Stream Management

Different types of waste generated during research involving Celesticetin should be handled
as follows:
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Waste Type

Recommended Disposal Procedure

Unused or Expired Pure Celesticetin

Treat as hazardous chemical waste. Collect in a
clearly labeled, sealed container for disposal
through your institution's hazardous waste

program.

Concentrated Stock Solutions

Considered hazardous chemical waste.[5]
Collect in an approved container for chemical
waste and dispose of according to institutional
guidelines.[5] Do not attempt to decontaminate

with autoclaving or chemical disinfection.[5]

Contaminated Labware (e.g., vials, pipette tips,

gloves)

Place in a designated hazardous waste
container. If items are sharp, they must be
placed in an approved sharps container.[7]
These materials should be disposed of through

the hazardous waste stream.

Dilute Aqueous Solutions (e.g., from media)

While some facilities may permit drain disposal
of highly diluted, non-hazardous solutions after
neutralization, this is not recommended for
antibiotics without specific approval from your
EHS department due to environmental
concerns.[8] The preferred method is collection

for hazardous waste disposal.

Spill Cleanup Materials

Any materials used to clean up a spill of
Celesticetin should be collected in a sealed bag
or container, labeled as hazardous waste, and

disposed of accordingly.

Step 3: Storage and Labeling

o Store waste containers in a designated, secure area away from incompatible materials.[3]

o Ensure all waste containers are clearly labeled with the contents ("Celesticetin Waste"), the

associated hazards (e.g., "Hazardous Chemical Waste," "Antibiotic Waste"), and the date of

accumulation.
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Step 4: Final Disposal

» Arrange for the pickup and disposal of Celesticetin waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

e Ensure all required documentation, such as a hazardous waste manifest, is completed
accurately.

Experimental Workflow for Disposal Decision-
Making

The following diagram illustrates a logical workflow for determining the proper disposal path for
Celesticetin waste in a research setting.
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Celesticetin Waste Disposal Protocol
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Caption: Decision workflow for Celesticetin waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Disposal of Celesticetin: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1558277 1#celesticetin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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